Cas no 73241-14-2 ([2,8-bis(trifluoromethyl)quinolin-4-yl]methanol)
73241-14-2 structure
Product Name:[2,8-bis(trifluoromethyl)quinolin-4-yl]methanol
CAS No:73241-14-2
MF:C12H7F6NO
MW:295.180504083633
CID:1759667
PubChem ID:3085941
Update Time:2025-04-21
[2,8-bis(trifluoromethyl)quinolin-4-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [2,8-bis(trifluoromethyl)quinolin-4-yl]methanol
- 4-Quinolinemethanol, 2,8-bis(trifluoromethyl)-
- 982JUO87NM
- BWQUVOQHTSQBHD-UHFFFAOYSA-N
- UNII-982JUO87NM
- DTXCID00145965
- DTXSID00223474
- Ro 14-0518
- Ro 14 0518
- (2,8-Bis(trifluoromethyl)quinolin-4-yl)methanol
- Ro-14-0518
- Q27272074
- SCHEMBL22645629
- 2,8-bis(trifluoromethyl)-4-hydroxymethylquinoline
- 73241-14-2
-
- Inchi: 1S/C12H7F6NO/c13-11(14,15)8-3-1-2-7-6(5-20)4-9(12(16,17)18)19-10(7)8/h1-4,20H,5H2
- InChI Key: BWQUVOQHTSQBHD-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC2=C(CO)C=C(C(F)(F)F)N=C21)(F)F
Computed Properties
- Exact Mass: 295.04318282g/mol
- Monoisotopic Mass: 295.04318282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 33.1Ų
[2,8-bis(trifluoromethyl)quinolin-4-yl]methanol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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